Cas no 301207-46-5 (N-(3-Aminophenyl)-2-methoxybenzamide)

• Product Name: N-(3-Aminophenyl)-2-methoxybenzamide
• CAS No: 301207-46-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 1068114
• PubChem ID: 585575
• Update Time: 2025-07-18

N-(3-Aminophenyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Aminophenyl)-2-methoxybenzamide
• Bisnorargemonine
• N-(3-aminophenyl)-2-methoxybenzamide(SALTDATA: FREE)
• Argemonine,O9-didemethyl
• Benzamide, 2-methoxy-N-(3-aminophenyl)-
• AG-205/33006031
• STK267900
• SR-01000511162
• SR-01000511162-1
• SCHEMBL811062
• CRADUZBGCRYWQX-UHFFFAOYSA-N
• AKOS000131672
• N-(3-Aminophenyl)-2-methoxybenzamide #
• Oprea1_040687
• CHEMBRDG-BB 4024631
• Oprea1_059539
• 301207-46-5
• BS-37481

• MDL： MFCD00626069
• Inchi： 1S/C14H14N2O2/c1-18-13-8-3-2-7-12(13)14(17)16-11-6-4-5-10(15)9-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： CRADUZBGCRYWQX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(NC1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 242.10600
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 3.18390

N-(3-Aminophenyl)-2-methoxybenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Aminophenyl)-2-methoxybenzamide

N-(3-Aminophenyl)-2-methoxybenzamide: A Comprehensive Overview

N-(3-Aminophenyl)-2-methoxybenzamide (CAS No. 301207-46-5) is a versatile compound with significant potential in various fields of chemistry and biology. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in pharmaceuticals, materials science, and organic synthesis. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to N-(3-Aminophenyl)-2-methoxybenzamide.

Chemical Structure and Properties

N-(3-Aminophenyl)-2-methoxybenzamide is an aromatic amide with the molecular formula C₁₃H₁₄N₂O₂. The compound features a benzene ring substituted with a methoxy group at the 2-position and an amide group attached to a 3-aminophenyl moiety. This unique structural arrangement imparts several key properties to the molecule:

• Solubility: N-(3-Aminophenyl)-2-methoxybenzamide exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.
• Melting Point: The compound has a melting point of approximately 185-187°C, which is important for its handling and storage conditions.
• Stability: It is stable under normal laboratory conditions but should be protected from moisture and light to prevent degradation.

Synthesis Methods

The synthesis of N-(3-Aminophenyl)-2-methoxybenzamide can be achieved through several well-established routes. One common method involves the reaction of 2-methoxybenzoyl chloride with 3-aminophenylamine in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, yielding the desired product in good yield. Another approach involves the coupling of 2-methoxybenzoic acid with 3-aminophenylamine using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS).

            Reaction Scheme:
            2-Methoxybenzoic acid + 3-Aminophenylamine → N-(3-Aminophenyl)-2-methoxybenzamide
            

Biological Activities and Applications

N-(3-Aminophenyl)-2-methoxybenzamide has shown promising biological activities that make it a valuable candidate for various applications. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases:

• Enzyme Inhibition: Research has demonstrated that N-(3-Aminophenyl)-2-methoxybenzamide can inhibit the activity of certain kinases, such as protein kinase C (PKC), which plays a crucial role in signal transduction pathways. This property makes it a potential therapeutic agent for conditions involving aberrant kinase activity.
• Anti-inflammatory Effects: The compound has been shown to exhibit anti-inflammatory properties by modulating the production of pro-inflammatory cytokines. This could have implications for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
• Cancer Research: strong>: Studies have explored the potential ofN-(3-Aminophenyl)-2-methoxybenzamide strong >as an anticancer agent. Its ability to induce apoptosis in cancer cells and inhibit tumor growth has been reported in several preclinical models. li > ul > p > < p >< strong >Recent Research Advancements strong > p > < p >The field of research surroundingN-(3-Aminophenyl)-2-methoxybenzamide strong >is rapidly evolving, with new findings being published regularly. Some notable advancements include: p > < ul > < li >< strong >Drug Delivery Systems: strong >Scientists are investigating the use ofN-(3-Aminophenyl)-2-methoxybenzamide strong >in targeted drug delivery systems to enhance its therapeutic efficacy while minimizing side effects. li > < li >< strong >Combination Therapy: strong >Research is underway to explore the synergistic effects ofN-(3-Aminophenyl)-2-methoxybenzamide strong >when used in combination with other drugs, particularly in cancer treatment regimens. li > < li >< strong >Structure-Activity Relationship (SAR) Studies: strong >Detailed SAR studies are being conducted to identify structural modifications that can improve the potency and selectivity ofN-(3-Aminophenyl)-2-methoxybenzamide strong >for specific targets. li > ul > < p >< strong >Conclusion strong > p > < p >< strong>N-(3-Aminophenyl)-2-methoxybenzamide strong >(CAS No. 301207-46-5) is a multifaceted compound with a wide range of potential applications in chemistry and biology. Its unique chemical structure endows it with valuable properties that make it suitable for various research and industrial purposes. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, positioning it as a promising candidate for future developments in pharmaceuticals and materials science. p > article > response >